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Compound of Interest

Compound Name: 5-trans U-46619
Cat. No.: B15603584
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of stock
solutions of 5-trans U-46619, a potent and stable thromboxane A2 (TXA2) receptor agonist.
Accurate preparation of these solutions is critical for ensuring the reproducibility and validity of
experimental results in research areas including platelet aggregation, vasoconstriction, and
signal transduction studies.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of 5-trans U-46619,
along with typical concentration ranges used in common experimental applications.
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Parameter Value Reference(s)
Molecular Weight 350.5 g/mol [1112]
Chemical Formula C21H3404 [1][2]
CAS Number 56985-40-1 [1][2]
Purity >98% [2][3]
Storage Temperature -20°C to -80°C [1][4]
Solubility in DMSO >100 mg/mL [11[5][6]
Solubility in Ethanol >100 mg/mL [1][5][6]
Solubility in DMF >100 mg/mL [1][5]16]
Solubility in PBS (pH 7.2) Approximately 1-2 mg/mL [11[5]16]
ECso for Platelet Shape

Change 0.035 uM [31[71[8]
ECso for Platelet Aggregation 0.536-1.31 uM [11[7]
Typical in vitro Concentration 10 nM - 100 puM [9][10]

Typical in vivo (rat)

Concentration

1-100 nmol/kg (i.c.v.)

[1]

Experimental Protocols

Preparation of a 10 mM Stock Solution from Solid U-
46619

This protocol describes the preparation of a high-concentration stock solution from a powdered
form of U-46619.

Materials:
e 5-trans U-46619 (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol
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Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial containing solid U-46619 to reach room temperature before
opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of U-46619 in a sterile microcentrifuge tube.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.505 mg of U-46619.

Solvent Addition: Add the calculated volume of anhydrous DMSO or ethanol to the tube. To
prepare 1 mL of a 10 mM solution from 3.505 mg of U-46619, add 1 mL of solvent.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming to 37°C or brief sonication can aid in dissolution.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, amber microcentrifuge tubes.[4][11]

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[1][4] Stock solutions in
anhydrous organic solvents are stable for several months when stored correctly.[1]

Handling of U-46619 Supplied in Methyl Acetate

U-46619 is often supplied as a solution in methyl acetate.[1][5][6] The following protocol details

how to prepare a stock solution in a different solvent.

Materials:

e U-46619 in methyl acetate

o Desired solvent (e.g., DMSO, Ethanol)
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» Gentle stream of inert gas (e.g., nitrogen)
o Sterile, amber microcentrifuge tubes

o Calibrated micropipettes and sterile tips
Procedure:

» Solvent Evaporation: Under a gentle stream of nitrogen, carefully evaporate the methyl
acetate from the desired volume of the U-46619 solution.[5][6]

e Solvent Addition: Immediately add the desired volume of the new solvent (e.g., DMSO,
ethanol) to the resulting oil.[5][6]

o Dissolution and Storage: Follow steps 4-6 from the protocol above to ensure complete
dissolution, proper aliquoting, and storage.

Preparation of Aqueous Working Solutions

For most biological experiments, the organic solvent stock solution will need to be diluted into
an aqueous buffer.

Important Considerations:

e U-46619 is sparingly soluble and less stable in aqueous solutions.[6][12] It is highly
recommended to prepare fresh aqueous working solutions for each experiment and use
them within the same day.[11][12]

e The final concentration of the organic solvent in the assay should be kept to a minimum
(typically <0.1%) to avoid solvent-induced artifacts.[5]

Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the U-46619 stock solution at room
temperature.

 Serial Dilutions: Perform serial dilutions of the stock solution into the desired aqueous buffer
(e.g., PBS, Tyrode's buffer) to achieve the final working concentration.
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e Mixing: Gently mix the solution by pipetting or brief vortexing.
e Immediate Use: Use the freshly prepared aqueous solution in the experiment without delay.

Visualized Workflows and Pathways

The following diagrams illustrate the key processes involved in preparing U-46619 solutions

and its primary signaling mechanism.
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Stock Solution Preparation Workflow

(Weigh Solid U-4661ED
Add Anhydrous Solvent
(DMSO or Ethanol)

Vortex/Sonicate to Dissolve

'

Aliquot into Single-Use Tubes

(Store at -20°C to -80°C)

Stock Solution Ready

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Working Solution Preparation Workflow

Thaw Aliquot of
Stock Solution

Serially Dilute in
Aqueous Buffer
Gently Mix
(Use Immediately in Experimeng

Experiment Performed

U-46619 Signaling Pathway

Platelet Aggregation,
Vasoconstriction

Thromboxane Receptor
(TP Receptor)

Phospholipase C

Gq Protein

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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